molecular formula C9H9ClOS B3147896 4-(Methylthio)phenylacetyl chloride CAS No. 63327-11-7

4-(Methylthio)phenylacetyl chloride

Cat. No. B3147896
CAS RN: 63327-11-7
M. Wt: 200.69 g/mol
InChI Key: HSXSJJWWKGGAKE-UHFFFAOYSA-N
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Description

4-(Methylthio)phenylacetyl chloride, also known as 4-HMTPA, is a chemical compound with the molecular formula C9H9ClOS . It has a molecular weight of 200.688 . This compound is a key intermediate in the synthesis of various compounds.


Synthesis Analysis

The synthesis of 4-(Methylthio)phenylacetyl chloride can be part of a multi-step process. For example, in a patent, it is mentioned that 4-(methylthio)benzyl alcohol is converted with hydrochloric acid into 4-(methylthio)benzyl chloride . This compound can then be converted into 4-(methylthio)phenylacetonitrile .


Molecular Structure Analysis

The molecular structure of 4-(Methylthio)phenylacetyl chloride consists of nine carbon atoms, nine hydrogen atoms, one chlorine atom, one oxygen atom, and one sulfur atom .


Chemical Reactions Analysis

While specific chemical reactions involving 4-(Methylthio)phenylacetyl chloride are not detailed in the search results, it is known that this compound can be used as an intermediate in the synthesis of other compounds.

Safety and Hazards

While specific safety and hazard information for 4-(Methylthio)phenylacetyl chloride is not provided in the search results, it is generally advisable to handle such chemicals with care, using appropriate personal protective equipment and ensuring adequate ventilation .

properties

IUPAC Name

2-(4-methylsulfanylphenyl)acetyl chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9ClOS/c1-12-8-4-2-7(3-5-8)6-9(10)11/h2-5H,6H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HSXSJJWWKGGAKE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=C(C=C1)CC(=O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9ClOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

200.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Methylthio)phenylacetyl chloride

Synthesis routes and methods

Procedure details

A mixture of 158 g (0.87 mole) of 4-methylthiophenylacetic acid and 150 ml (2 moles) of thionyl chloride was heated at 90° C. for 2 hours. After completion of the reaction, an excess of thionyl chloride was distilled off under reduced pressure, giving about 120 g of 4-methylthiophenylacetyl chloride as a black oily product. The oily product thus obtained was subjected to the subsequent reaction without isolation and purification.
Quantity
158 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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